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CAS No.: 22541-54-4

Cat. No.: B1216213

Get Quote

For researchers, scientists, and drug development professionals, the accurate measurement of

trivalent arsenic [Arsenic(3+)], a highly toxic form of arsenic, is critical for toxicological studies

and environmental monitoring. This guide provides a comparative analysis of analytical

methodologies used to validate the accuracy of Arsenic(3+) measurements in certified

reference materials (CRMs), focusing on the widely used NIST Standard Reference Material

(SRM) 2669 "Arsenic Species in Frozen Human Urine".

The certification of this crucial reference material was a collaborative effort involving the

National Institute of Standards and Technology (NIST), the Centers for Disease Control and

Prevention (CDC), and Rutgers University.[1] This guide synthesizes the analytical approaches

from these institutions, presenting the quantitative data that underpins the certified values for

Arsenic(3+) and offering detailed experimental protocols to aid laboratories in their own

validation efforts.

Quantitative Data Summary
The accurate quantification of Arsenic(3+) is paramount due to its significant toxicity. The table

below summarizes the certified values for Arsenic(3+) (as arsenous acid) in NIST SRM 2669
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at two different concentration levels, as determined by an interlaboratory comparison.

Table 1: Certified Values for Arsenic(3+) in NIST SRM 2669

Certified Reference
Material

Level
Certified Value
(µg/L as Arsenic)

Expanded
Uncertainty (µg/L)

NIST SRM 2669 Level I 1.47 0.10

NIST SRM 2669 Level II 5.03 0.31

Data sourced from the NIST Certificate of Analysis for SRM 2669.[2]

Experimental Protocols
The certification of Arsenic(3+) in NIST SRM 2669 was primarily achieved using High-

Performance Liquid Chromatography (HPLC) coupled with Inductively Coupled Plasma Mass

Spectrometry (ICP-MS). This technique allows for the separation of different arsenic species

followed by their highly sensitive and specific detection. Below are detailed methodologies

based on the approaches used by the certifying laboratories.[2][3][4]

Method 1: Anion-Exchange HPLC-ICP-MS
This method is effective for separating negatively charged and neutral arsenic species.

Sample Preparation:

Thaw the frozen urine sample at room temperature.

To remove particulates, centrifuge the sample at 2 x 104 g for 5 minutes and extract the

supernatant, or filter the sample using a 0.45 µm syringe filter.[2]

For the analysis of total arsenic, the entire subsample, including particulates, should be

used.[2]

Dilute the urine sample 1:10 with a solution of 2 mmol/L TRIS buffer and 0.1 mmol/L

EDTA.
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Chromatographic Conditions:

Column: Anion-exchange column (e.g., Hamilton PRP-X100).

Mobile Phase: A gradient elution is typically used. For example, a gradient starting with a

low concentration of an ammonium carbonate or ammonium nitrate buffer and ramping up

to a higher concentration to elute the different arsenic species.

Flow Rate: 1.0 mL/min.

Injection Volume: 50 µL.

ICP-MS Conditions:

RF Power: 1550 W.

Plasma Gas Flow: 15 L/min.

Carrier Gas Flow: 1.0 L/min.

Makeup Gas Flow: 0.2 L/min.

Monitored m/z: 75 (Arsenic).

Dynamic Reaction Cell (DRC) (if available): Methane or oxygen can be used as a reaction

gas to reduce polyatomic interferences, such as ArCl+.

Method 2: Cation-Exchange HPLC-ICP-MS
This method provides an alternative separation mechanism, particularly useful for the

separation of positively charged and neutral species.

Sample Preparation: Same as for the anion-exchange method.

Chromatographic Conditions:

Column: Cation-exchange column.
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Mobile Phase: An acidic mobile phase, such as a pyridine or formic acid buffer, is

commonly used.

Flow Rate: 1.0 mL/min.

Injection Volume: 50 µL.

ICP-MS Conditions: Same as for the anion-exchange method.

Experimental Workflow
The following diagram illustrates the general workflow for the validation of Arsenic(3+)
measurements in a certified reference material using HPLC-ICP-MS.

Sample Preparation Analytical Measurement Data Analysis & Validation
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(Centrifuge/Filter) Dilute Sample HPLC Separation
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Click to download full resolution via product page

Caption: Workflow for Arsenic(3+) measurement validation in CRMs.

Conclusion
The accurate determination of Arsenic(3+) in certified reference materials like NIST SRM 2669

is crucial for ensuring the reliability of analytical data in research and clinical settings. The use

of robust and well-validated methods, such as the HPLC-ICP-MS protocols detailed in this

guide, is essential. By adhering to these established procedures and utilizing CRMs for method

validation, laboratories can have high confidence in the accuracy of their Arsenic(3+)
measurements.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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